Cas no 2179723-71-6 (1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one
• CAS No: 2179723-71-6
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5413913
• PubChem ID: 132327012
• Update Time: 2025-06-09

1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• AKOS033934939
• 2179723-71-6
• Z3488529024
• EN300-6689102
• 1-[3-(dimethyl-1,3-thiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C13H18N2OS/c1-4-12(16)15-7-5-6-11(8-15)13-14-9(2)10(3)17-13/h4,11H,1,5-8H2,2-3H3
• InChI Key： IVUSJWYKTIIZNM-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NC(C)=C(C)S2)C1)(=O)C=C

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.7±34.0 °C(Predicted)
• pka: 4.01±0.10(Predicted)

Additional information on 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one

1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one: A Comprehensive Overview

The compound 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one, identified by the CAS number 2179723-71-6, is a fascinating molecule with significant potential in various fields. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its applications in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one comprises a piperidine ring fused with a thiazole moiety, which contributes to its stability and bioavailability. The presence of the thiazole group, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, is known for its ability to enhance pharmacokinetic properties. This makes the compound an attractive candidate for drug design, especially in the context of developing agents targeting specific cellular pathways.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory processes. For instance, investigations into its anti-inflammatory effects have revealed that it can modulate key signaling molecules, making it a promising lead compound for the development of anti-inflammatory drugs. Additionally, its ability to interact with cellular receptors has been explored, highlighting its potential role in treating conditions such as neurodegenerative diseases and cancer.

The synthesis of 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the production process.

In terms of applications, this compound has shown promise in preclinical models of chronic diseases. For example, studies have demonstrated its efficacy in reducing oxidative stress and inflammation in animal models of arthritis. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurology. These findings underscore the importance of continued research into this compound's therapeutic potential.

The CAS number 2179723-71-6 serves as a unique identifier for this compound within chemical databases, facilitating its identification and tracking across various research platforms. This ensures that researchers can easily access information about its properties and applications without confusion with other similar compounds.

In conclusion, 1-[3-(4,5-Dimethyl-2-thiazolyl)-1-piperidinyl]-2-propen-1-one represents a significant advancement in chemical research due to its unique structure and promising biological activities. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in the development of novel therapeutic agents for a wide range of medical conditions.